Cas no 2567498-23-9 (1,4-di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride)

• Product Name: 1,4-di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride
• CAS No: 2567498-23-9
• MF: C₁₅H₃₀ClN₃O₄
• MW: 351.869403362274
• MDL: MFCD32879146
• CID: 5417025
• PubChem ID: 155822817
• Update Time: 2025-05-21

1,4-di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1,4(5H)-dicarboxylic acid, 6-aminotetrahydro-, 1,4-bis(1,1-dimethylethyl) ester, hydrochloride (1:1)
• 1,4-di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride

• MDL： MFCD32879146
• Inchi： 1S/C15H29N3O4.ClH/c1-14(2,3)21-12(19)17-7-8-18(10-11(16)9-17)13(20)22-15(4,5)6;/h11H,7-10,16H2,1-6H3;1H
• InChI Key： BQUQQJCRJREPFR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(=O)OC(C)(C)C)CC(N)C1)(=O)OC(C)(C)C.Cl

Additional information on 1,4-di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride

1,4-Di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride: A Comprehensive Overview

The compound CAS No. 2567498-23-9, commonly referred to as 1,4-di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of diazepines, which are seven-membered rings containing two nitrogen atoms. The presence of the tert-butyl groups and the amino functionality introduces unique chemical and physical properties that make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of diazepine derivatives in drug discovery and development. The dicarboxylate hydrochloride moiety in this compound is particularly noteworthy, as it can serve as a versatile building block for synthesizing more complex molecules. Researchers have explored its potential in the development of novel pharmaceutical agents, particularly in the fields of neuroscience and oncology. For instance, its ability to modulate specific receptor systems has been a focal point in recent investigations.

The synthesis of 1,4-di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, has been reported in recent literature. These methods not only enhance the efficiency of the synthesis but also minimize environmental impact, aligning with current trends toward sustainable chemistry.

In terms of pharmacological properties, this compound exhibits interesting bioavailability and metabolic stability profiles. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system-related therapies. Additionally, its interaction with key enzymes involved in drug metabolism has been extensively studied, providing valuable insights into its potential toxicity and efficacy profiles.

The application of CAS No. 2567498-23-9 extends beyond pharmaceuticals. Its unique structural features make it an ideal candidate for use in materials science applications, such as the development of advanced polymers and coatings. Recent advancements in polymer chemistry have leveraged the reactivity of this compound to create materials with enhanced mechanical properties and thermal stability.

In conclusion, 1,4-di-tert-butyl 6-amino-1,4-diazepane-1,4-dicarboxylate hydrochloride represents a cutting-edge chemical entity with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in driving innovation in both scientific research and industrial development.